4-Methoxybenzaldehyde 4-methylthiosemicarbazone
Overview
Description
4-Methoxybenzaldehyde 4-methylthiosemicarbazone is a useful research compound. Its molecular formula is C10H13N3OS and its molecular weight is 223.30 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity : A study by (Mbah et al., 2017) synthesized a novel ligand derived from 4-Methoxybenzaldehyde and found moderate in vitro antibacterial activity against various strains of Salmonella. This suggests potential for developing new antibacterial drugs.
Antiaflatoxigenic and Antimicrobial Properties : Research by (Harohally et al., 2017) on similar aldehydes, including 4-Methoxybenzaldehyde derivatives, showed significant antiaflatoxigenic and antimicrobial properties. This reinforces the potential use in controlling microbial growth and toxin production.
Molecular Structure Studies : A 2010 study by (Yu-Feng Li) focused on the molecular structure of a compound prepared from 4-Methoxybenzaldehyde and 4-methylthiosemicarbazide, contributing to the understanding of its chemical properties and potential applications.
Cytotoxic Activity in Cancer Research : (Haque et al., 2015) synthesized new organotin(IV) complexes with derivatives of 4-Methoxybenzaldehyde and tested them for cytotoxic activity against a cancer cell line, indicating potential use in cancer therapy.
Molecular Docking Investigations : A study by (Ghalla et al., 2018) investigated the structural and electronic properties of 4-Methoxybenzaldehyde, providing insights into its potential inhibitory activity on enzymes like Tyrosinase.
Synthesis and Antimicrobial Activities of Derivatives : Research by (Bektaş et al., 2007) involved synthesizing derivatives of 4-Methoxybenzaldehyde and testing their antimicrobial activities, which showed good to moderate activities against various microorganisms.
Properties
IUPAC Name |
1-[(Z)-(4-methoxyphenyl)methylideneamino]-3-methylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3OS/c1-11-10(15)13-12-7-8-3-5-9(14-2)6-4-8/h3-7H,1-2H3,(H2,11,13,15)/b12-7- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJNLKUDDNXXLOP-GHXNOFRVSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=S)NN=CC1=CC=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CNC(=S)N/N=C\C1=CC=C(C=C1)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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